Cas no 323591-34-0 (7-(Hydroxymethyl)quinazolin-4(3H)-one)

• Product Name: 7-(Hydroxymethyl)quinazolin-4(3H)-one
• CAS No: 323591-34-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD26793588
• CID: 1028895
• PubChem ID: 135742234
• Update Time: 2025-11-06

7-(Hydroxymethyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-(Hydroxymethyl)quinazolin-4(3H)-one
• 7-(hydroxymethyl)-1H-quinazolin-4-one
• 7-(HYDROXYMETHYL)-3H-QUINAZOLIN-4-ONE
• 7-(Hydroxymethyl)quinazolin-4(1H)-one
• 7-(hydroxymethyl)-3,4-dihydroquinazolin-4-one
• DB-296676
• SY279373
• 7-(Hydroxymethyl)-4(3h)-quinazolinone
• CS-0450977
• MFCD26793588
• SCHEMBL4066631
• DTXSID60728314
• SPCJPARFAUAJST-UHFFFAOYSA-N
• 7-Hydroxymethlyquinazolin-4-one
• 323591-34-0
• 7-(Hydroxymethyl)quinazolin-4-ol

• MDL： MFCD26793588
• Inchi： 1S/C9H8N2O2/c12-4-6-1-2-7-8(3-6)10-5-11-9(7)13/h1-3,5,12H,4H2,(H,10,11,13)
• InChI Key： SPCJPARFAUAJST-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C(NC=NC=2C=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 7-(Hydroxymethyl)quinazolin-4(3H)-one

Professional Introduction to 7-(Hydroxymethyl)quinazolin-4(3H)-one (CAS No. 323591-34-0)

7-(Hydroxymethyl)quinazolin-4(3H)-one is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. With a CAS number of 323591-34-0, this heterocyclic organic compound has garnered attention due to its structural uniqueness and potential biological activities. The molecule consists of a quinazoline core substituted with a hydroxymethyl group at the 7-position, which contributes to its reactivity and functionalization possibilities.

The quinazoline scaffold is a prominent motif in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to engage with various biological targets. In particular, derivatives of quinazoline have been extensively studied for their roles in anticancer, antimicrobial, and anti-inflammatory applications. The presence of the hydroxymethyl group in 7-(Hydroxymethyl)quinazolin-4(3H)-one introduces additional reactive sites, enabling further chemical modifications that can fine-tune its pharmacological properties.

Recent advancements in the synthesis and characterization of this compound have highlighted its potential as a lead molecule in drug development. Researchers have leveraged modern techniques such as high-throughput screening and computational modeling to explore the pharmacokinetic and pharmacodynamic profiles of derivatives. The structural flexibility offered by the hydroxymethyl substituent allows for the creation of analogs with enhanced solubility, bioavailability, and target specificity.

In the context of current research, 7-(Hydroxymethyl)quinazolin-4(3H)-one has been investigated for its interactions with enzymes and receptors relevant to metabolic diseases. Studies indicate that modifications at the 7-position can modulate binding affinities, leading to promising results in preclinical trials. For instance, derivatives with optimized hydroxymethyl functionalities have shown efficacy in inhibiting key enzymes involved in glucose metabolism, making them attractive candidates for therapeutic intervention.

The compound's significance extends beyond its immediate pharmacological applications. Its quinazoline core serves as a versatile platform for exploring structure-activity relationships (SAR), allowing chemists to design molecules with tailored properties. The hydroxymethyl group, while reactive, also provides stability under various conditions, making it suitable for industrial-scale synthesis and formulation development.

The synthesis of 7-(Hydroxymethyl)quinazolin-4(3H)-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the quinazoline ring system, while protecting group strategies have been employed to manage the reactivity of the hydroxymethyl moiety.

The compound's behavior in biological systems has been further elucidated through spectroscopic and crystallographic studies. High-resolution NMR spectroscopy has provided insights into its molecular structure and dynamics, while X-ray crystallography has revealed detailed atomic arrangements. These structural insights are crucial for understanding how 7-(Hydroxymethyl)quinazolin-4(3H)-one interacts with biological targets at the molecular level.

In conclusion, 7-(Hydroxymethyl)quinazolin-4(3H)-one (CAS No. 323591-34-0) represents a valuable asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a quinazoline core with a hydroxymethyl substituent offers numerous opportunities for innovation in drug design. As ongoing studies continue to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.